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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethametsulfuron-methyl, a selective post-emergence herbicide, has played a significant role

in the management of broadleaf weeds, particularly in oilseed rape (canola) cultivation.

Developed and introduced by DuPont, this sulfonylurea herbicide acts by inhibiting the

acetolactate synthase (ALS) enzyme, a critical component in the biosynthesis of branched-

chain amino acids in plants. This targeted mode of action provides effective weed control at low

application rates, coupled with a favorable toxicological profile. This technical guide provides an

in-depth exploration of the discovery and development history of Ethametsulfuron-methyl, its
chemical properties, mechanism of action, synthesis, formulation, and a summary of key

experimental data and protocols.

Discovery and Development
While a detailed public timeline of the discovery of Ethametsulfuron-methyl by DuPont is not

readily available, it emerged as part of the broader research and development into sulfonylurea

herbicides, a class of compounds known for their high efficacy and low application rates.[1] The

development process for a new herbicide like Ethametsulfuron-methyl typically involves

synthesis and screening of numerous candidate molecules, followed by extensive laboratory

and field trials to assess efficacy, crop safety, and toxicological and environmental impact. The
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formulated product, often known by the trade name Muster®, contains Ethametsulfuron-
methyl as the active ingredient.[2]

Key Milestones:

Initial Synthesis and Screening: Development of the Ethametsulfuron-methyl molecule by

DuPont scientists.

Mode of Action Elucidation: Identification of acetolactate synthase (ALS) as the target

enzyme.

Field Trials: Extensive testing to determine efficacy against various broadleaf weeds and

establish crop tolerance, particularly in canola.

Toxicological and Environmental Profile Assessment: Comprehensive studies to ensure

human and environmental safety.

Registration and Commercialization: Gaining regulatory approval for use in various

countries.

Chemical Properties
Property Value

IUPAC Name

methyl 2-[[[[(4-ethoxy-6-methylamino-1,3,5-

triazin-2-

yl)amino]carbonyl]amino]sulfonyl]benzoate[3]

CAS Number 97780-06-8[4]

Chemical Formula C₁₅H₁₈N₆O₆S[3]

Molecular Weight 410.4 g/mol [3]

Appearance White crystalline solid[2]

Melting Point 194 °C[2]

Water Solubility 1.8 mg/L (at pH 5, 25°C)[2]
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Mechanism of Action
Ethametsulfuron-methyl is a potent and selective inhibitor of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[5][6] This enzyme is

crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine,

which are essential for protein synthesis and cell division in plants.[5]

The inhibition of ALS by Ethametsulfuron-methyl leads to a rapid cessation of cell division

and growth in susceptible plants.[5] This systemic herbicide is absorbed through both the roots

and foliage and translocates throughout the plant, accumulating in the meristematic tissues

where its inhibitory effects are most pronounced.[5] Symptoms of exposure in susceptible

weeds include stunted growth, chlorosis (yellowing), and eventual necrosis, typically leading to

plant death within a few weeks.[5] The selectivity of Ethametsulfuron-methyl for broadleaf

weeds over crops like canola is attributed to the crop's ability to rapidly metabolize the

herbicide into inactive compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b166122?utm_src=pdf-body
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
https://en.wikipedia.org/wiki/Acetolactate_synthase
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
https://www.benchchem.com/product/b166122?utm_src=pdf-body
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
https://www.pomais.com/product/ethametsulfuron-methyl-75-wdg/
https://www.benchchem.com/product/b166122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-amino-4-methoxy-6-methyl-1,3,5-triazine

Sulfonamide Intermediate

Sulfonylation

2-(ethoxycarbonyl)ethylsulfonyl chloride Sulfonyl Isocyanate

Activation

Phosgene or equivalent
Ethametsulfuron-methyl

Condensation

methyl 2-amino-4-methoxy-6-methyl-1,3,5-triazine-5-carboxylate
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Plant Sample (e.g., Canola)

Homogenize

Extract with Solvent

Solid-Phase Extraction (SPE)

HPLC System (C18 Column)

Detector (UV or MS/MS)

Data Acquisition & Analysis

Residue Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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